
Spectroscopic Profile of 2-Nitropentane: An In-
depth Technical Guide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2-Nitropentane

Cat. No.: B3052827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 2-
Nitropentane (C₅H₁₁NO₂), a secondary nitroalkane. The information presented herein is

essential for the identification, characterization, and quality control of this compound in

research and development settings. This document details its mass spectrometry, infrared

spectroscopy, and nuclear magnetic resonance spectroscopy profiles, including detailed

experimental protocols and data interpretation.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for 2-Nitropentane.

Table 1: Mass Spectrometry Data
Parameter Value Reference

Molecular Formula C₅H₁₁NO₂ [1][2]

Molecular Weight 117.15 g/mol [1]

Major Mass Peaks (m/z) 43 (Base Peak), 71, 41 [1]

Table 2: Infrared (IR) Spectroscopy Data
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Vibration Type Wavenumber Range (cm⁻¹) Intensity

N-O Asymmetric Stretch 1550 - 1475 Strong

N-O Symmetric Stretch 1360 - 1290 Strong

C-H Stretch (alkane) 2960 - 2870 Strong

C-H Bend (alkane) 1465 - 1370 Medium

Table 3: Predicted ¹H Nuclear Magnetic Resonance
(NMR) Data
Disclaimer: The following ¹H NMR data is predicted using standard simulation software and has

not been experimentally verified. Actual experimental values may vary.

Proton Assignment
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

-CH(NO₂)- ~ 4.4 - 4.6 Sextet ~ 6.5

-CH₂-CH(NO₂)- ~ 1.8 - 2.0 Multiplet -

-CH₂-CH₃ ~ 1.3 - 1.5 Sextet ~ 7.4

-CH(NO₂)-CH₃ ~ 1.5 - 1.6 Doublet ~ 6.8

-CH₂-CH₃ ~ 0.9 - 1.0 Triplet ~ 7.4

Table 4: Predicted ¹³C Nuclear Magnetic Resonance
(NMR) Data
Disclaimer: The following ¹³C NMR data is predicted using standard simulation software and

has not been experimentally verified. Actual experimental values may vary.
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Carbon Assignment Chemical Shift (δ, ppm)

-CH(NO₂)- ~ 85 - 90

-CH₂-CH(NO₂)- ~ 30 - 35

-CH₂-CH₃ ~ 18 - 22

-CH(NO₂)-CH₃ ~ 15 - 20

-CH₂-CH₃ ~ 13 - 15

Experimental Protocols
The following are detailed methodologies for the acquisition of the spectroscopic data

presented.

Mass Spectrometry (GC-MS)
Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is utilized.

Sample Preparation: A dilute solution of 2-Nitropentane in a volatile organic solvent (e.g.,

dichloromethane or ethyl acetate) is prepared.

Gas Chromatography (GC) Method:

Injector: Split/splitless injector, typically in split mode with a high split ratio.

Injector Temperature: 250 °C.

Column: A non-polar capillary column (e.g., 5% phenyl methylpolysiloxane) of 30 m length,

0.25 mm internal diameter, and 0.25 µm film thickness.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program: Initial temperature of 50 °C held for 2 minutes, then ramped

at 10 °C/min to 250 °C and held for 5 minutes.

Mass Spectrometry (MS) Method:
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Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Analyzer: Quadrupole.

Scan Range: m/z 35 - 200.

Ion Source Temperature: 230 °C.

Interface Temperature: 280 °C.

Infrared (IR) Spectroscopy
Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Sample Preparation: As a liquid, 2-Nitropentane can be analyzed neat. A thin film of the

neat liquid is placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt

plates.

Data Acquisition:

Spectral Range: 4000 - 400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16 to 32 scans are co-added to improve the signal-to-noise ratio.

Background: A background spectrum of the clean salt plates is recorded and automatically

subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation: Approximately 5-10 mg of 2-Nitropentane is dissolved in ~0.6 mL of a

deuterated solvent (e.g., chloroform-d, CDCl₃) in a 5 mm NMR tube. A small amount of

tetramethylsilane (TMS) may be added as an internal standard (δ 0.00 ppm).

¹H NMR Acquisition:
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Pulse Sequence: A standard single-pulse experiment.

Spectral Width: A spectral width of approximately 12 ppm is used.

Acquisition Time: ~2-3 seconds.

Relaxation Delay: 1-2 seconds.

Number of Scans: 8 to 16 scans.

¹³C NMR Acquisition:

Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30).

Spectral Width: A spectral width of approximately 220 ppm.

Acquisition Time: ~1-2 seconds.

Relaxation Delay: 2 seconds.

Number of Scans: 1024 or more scans may be required to achieve an adequate signal-to-

noise ratio.

Visualizations
The following diagrams illustrate key spectroscopic pathways and workflows.

Figure 1: Proposed mass fragmentation pathway of 2-Nitropentane.
Figure 2: General workflow for the spectroscopic analysis of 2-Nitropentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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